Cas no 85069-60-9 (tert-butyl N-(3-bromothiophen-2-yl)carbamate)

tert-butyl N-(3-bromothiophen-2-yl)carbamate structure

85069-60-9 structure

Product Name:tert-butyl N-(3-bromothiophen-2-yl)carbamate

CAS No:85069-60-9

MF:C₉H₁₂BrNO₂S

MW:278.166080474854

MDL:MFCD12964064

CID:1081513

PubChem ID:14143864

Update Time:2024-10-26

tert-butyl N-(3-bromothiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (3-bromothiophen-2-yl)carbamate
- 2-(Boc-amino)-3-bromothiophene
- N-Boc-2-amino-3-bromothiophene
- tert-butyl N-(3-bromothiophen-2-yl)carbamate
- Y6425
- 3-Bromo-2-BocNH-thiophene
- BHWDDKRHHBHKGQ-UHFFFAOYSA-N
- PB24093
- tert-Butyl N-(3-bromo-2-thienyl)carbamate
- TERT-BUTYL 3-BROMOTHIOPHEN-2-YLCARBAMATE
- Z2217052348
- Carbamicacid,N-(3-bromo-2-thienyl)-,1,1-dimethylethylester
- C
- 1,1-Dimethylethyl N-(3-bromo-2-thienyl)carbamate (ACI)
- Carbamic acid, (3-bromo-2-thienyl)-, 1,1-dimethylethyl ester (9CI)
- DTXSID30556505
- CS-0048080
- AS-36144
- MFCD12964064
- SY097708
- tert-Butyl(3-bromothiophen-2-yl)carbamate
- DB-076235
- SCHEMBL399916
- Z1269134829
- 85069-60-9
- EN300-222644
- 3-Bromo-N-Boc-thiophen-2-amine
- AKOS022175302
- MDL： MFCD12964064
- Inchi： 1S/C9H12BrNO2S/c1-9(2,3)13-8(12)11-7-6(10)4-5-14-7/h4-5H,1-3H3,(H,11,12)
- InChI Key： BHWDDKRHHBHKGQ-UHFFFAOYSA-N
- SMILES： O=C(NC1=C(Br)C=CS1)OC(C)(C)C

Computed Properties

Exact Mass: 276.97700
Monoisotopic Mass: 276.97721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.6
XLogP3: 3.2

Experimental Properties

PSA: 66.57000
LogP: 3.93060

tert-butyl N-(3-bromothiophen-2-yl)carbamate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature

tert-butyl N-(3-bromothiophen-2-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IF422-200mg	tert-butyl N-(3-bromothiophen-2-yl)carbamate	85069-60-9	97%	200mg	402CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IF422-5g	tert-butyl N-(3-bromothiophen-2-yl)carbamate	85069-60-9	97%	5g	3887CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IF422-1g	tert-butyl N-(3-bromothiophen-2-yl)carbamate	85069-60-9	97%	1g	1292CNY	2021-05-08
Matrix Scientific	123850-1g	2-(Boc-amino)-3-bromothiophene, 95+%	85069-60-9	95+%	1g	$826.00	2023-09-05
TRC	B705555-100mg	Tert-Butyl N-(3-Bromothiophen-2-Yl)Carbamate	85069-60-9		100mg	$ 70.00	2022-06-06
TRC	B705555-500mg	Tert-Butyl N-(3-Bromothiophen-2-Yl)Carbamate	85069-60-9		500mg	$ 230.00	2022-06-06
TRC	B705555-1g	Tert-Butyl N-(3-Bromothiophen-2-Yl)Carbamate	85069-60-9		1g	$ 340.00	2022-06-06
Alichem	A169005501-250mg	tert-Butyl (3-bromothiophen-2-yl)carbamate	85069-60-9	97%	250mg	$187.46	2023-08-31
Alichem	A169005501-1g	tert-Butyl (3-bromothiophen-2-yl)carbamate	85069-60-9	97%	1g	$451.44	2023-08-31
Alichem	A169005501-5g	tert-Butyl (3-bromothiophen-2-yl)carbamate	85069-60-9	97%	5g	$1627.92	2023-08-31

tert-butyl N-(3-bromothiophen-2-yl)carbamate Production Method

Production Method 1

7311-64-0

85069-60-9

Reaction Conditions

1.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: tert-Butanol ; 16 h, 90 °C

Reference

Non-covalent S···O interactions control conformation in a scaffold that disrupts islet amyloid polypeptide fibrillation

Peacock, Hayden; Luo, Jinghui; Yamashita, Tohru; Luccarelli, James; Thompson, Sam; et al, Chemical Science, 2016, 7(10), 6435-6439

Production Method 2

7311-64-0

85069-60-9

Reaction Conditions

1.1 Reagents: Triethylamine , Diphenylphosphoryl azide Solvents: tert-Butanol ; 65 °C

Reference

Thienopyrrole acetic acids as antagonists of the CRTH2 receptor

Bonafoux, Dominique; Abibi, Ayome; Bettencourt, Brian; Burchat, Andrew; Ericsson, Anna; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1861-1864

Production Method 3

7311-64-0

85069-60-9

Reaction Conditions

1.1 Reagents: Triethylamine , Diphenylphosphoryl azide

Reference

Synthesis of dithienopyridines through palladium(0)-catalyzed coupling of ortho-formylthiopheneboronic acids with t-butyl N-(ortho-halothienyl)carbamates

Yang, Youhua; Hoernfeldt, Anna Britta; Gronowitz, Salo, Chemica Scripta, 1988, 28(3), 275-9